N-((5-((2-oxo-2-(phenethylamino)ethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-[[5-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C18H18N4O4S/c23-15(19-9-8-13-5-2-1-3-6-13)12-27-18-22-21-16(26-18)11-20-17(24)14-7-4-10-25-14/h1-7,10H,8-9,11-12H2,(H,19,23)(H,20,24)
• InChI Key: VGLHPVUGBWUJEN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NN=C(O2)CNC(=O)C3=CC=CO3
• Molecular Formula: C18H18N4O4S
• Molecular Weight: 386.4 g/mol

Description

The compound is a complex organic molecule with several functional groups, including an oxadiazole ring, a furan ring, and a phenethylamine moiety. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR and IR spectroscopy, mass spectrometry, and elemental analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the phenethylamine moiety could undergo reactions typical of amines, and the furan ring could participate in electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would likely be determined experimentally. These properties would be influenced by factors such as the compound’s functional groups and molecular structure.

Scientific Research Applications

Synthesis and Reactivity in Organic Chemistry

Compounds containing furan carboxamide derivatives and oxadiazoles play a significant role in organic chemistry, particularly in the synthesis of heterocyclic compounds, which are crucial for developing new materials, catalysts, and potential pharmaceuticals. The synthesis processes often involve complex reactions that introduce or modify functional groups to create new compounds with desired properties. For example, the synthesis of furan and thiophene-fused heterocycles involves intramolecular cyclization, showcasing the versatility of these compounds in generating diverse heterocyclic structures with potential application in material science and drug discovery (Ergun et al., 2014).

Biological Applications and Pharmacological Potential

The biological activities of oxadiazole and furan derivatives have been extensively studied, highlighting their potential in developing novel therapeutic agents. These compounds exhibit a wide range of biological activities, including antibacterial, antifungal, and anticancer properties. For instance, derivatives of furan-carboxamide have been identified as potent inhibitors of the H5N1 influenza A virus, demonstrating the potential of these compounds in antiviral therapy (Yongshi et al., 2017). Another study showcases the chelating properties of transition metal chelates derived from benzofuran-1,3,4-oxadiazole combined molecules, suggesting applications in both medicinal chemistry for developing antifungal agents and materials science for creating new chelating materials (Varde & Acharya, 2017).

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological target. For example, many compounds with a phenethylamine moiety are known to interact with neurotransmitter receptors in the brain.